(4-cyclohexylpiperazin-1-yl)(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl)methanone

• IUPAC Name: (4-cyclohexylpiperazin-1-yl)-[1-(4-fluoro-3-methylphenyl)triazol-4-yl]methanone
• InChI: InChI=1S/C20H26FN5O/c1-15-13-17(7-8-18(15)21)26-14-19(22-23-26)20(27)25-11-9-24(10-12-25)16-5-3-2-4-6-16/h7-8,13-14,16H,2-6,9-12H2,1H3
• InChI Key: JUNWWQFPIWSSNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=C(N=N2)C(=O)N3CCN(CC3)C4CCCCC4)F
• Molecular Formula: C20H26FN5O
• Molecular Weight: 371.5 g/mol

Description

(4-cyclohexylpiperazin-1-yl)(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl)methanone is a useful research compound. Its molecular formula is C20H26FN5O and its molecular weight is 371.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Synthesis Techniques : The compound is part of a broader class of molecules synthesized through innovative techniques, including dipolar cycloaddition reactions, which have been pivotal in discovering new P2X7 antagonists for treating mood disorders. These compounds exhibit notable solubility and tolerability in preclinical species, highlighting their potential in clinical applications (Chrovian et al., 2018).

Antibacterial Properties : Research has demonstrated that triazole analogues of piperazine, closely related to the specified compound, show significant antibacterial activity against human pathogens like Escherichia coli and Klebsiella pneumoniae. This suggests a potential application in developing new antibacterial agents (Nagaraj et al., 2018).

Enzyme Inhibition : Arylisoxazole-phenylpiperazine derivatives, which share a structural similarity with the specified compound, have been synthesized and evaluated for their inhibitory activity against acetylcholinesterase, showing potential for Alzheimer's disease treatment (Saeedi et al., 2019).

Catalysis and Chemical Reactions

Catalytic Applications : The compound falls within a category that has seen use in catalytic applications, including facilitating Huisgen 1,3-dipolar cycloadditions, a cornerstone of click chemistry. This demonstrates the compound's utility in synthetic organic chemistry for constructing complex molecular architectures efficiently (Ozcubukcu et al., 2009).

Advanced Materials

Sensing Applications : Polythiophene-based conjugated polymers incorporating structural motifs related to the specified compound have shown high selectivity and sensitivity towards metal ions like Hg2+ and Cu2+, offering promising applications in environmental monitoring and chemical sensing (Guo et al., 2014).